Cas no 522626-00-2 (3-{(4-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-4-amine)

• Product Name: 3-{(4-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-4-amine
• CAS No: 522626-00-2
• MF: C₉H₉ClN₄S
• MW: 240.712558507919
• CID: 843640
• PubChem ID: 2364771
• Update Time: 2025-04-19

3-{(4-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROBENZYL)THIO]-4H-1,2,4-TRIAZOL-4-AMINE
• 3-{[(4-chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine
• 3-((4-Chlorobenzyl)thio)-4H-1,2,4-triazol-4-amine
• AKOS001019276
• J-511429
• CS-0223755
• 522626-00-2
• SR-01000034817-1
• Z23964680
• 3-{[(4-CHLOROPHENYL)METHYL]SULFANYL}-1,2,4-TRIAZOL-4-AMINE
• 3-[(4-chlorophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• SR-01000034817
• G32113
• EN300-11655
• 3-{(4-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-4-amine

• MDL： MFCD03484422
• Inchi： 1S/C9H9ClN4S/c10-8-3-1-7(2-4-8)5-15-9-13-12-6-14(9)11/h1-4,6H,5,11H2
• InChI Key： FPDWAMOOVBHPKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=CN1N

Computed Properties

• Exact Mass: 240.0236452g/mol
• Monoisotopic Mass: 240.0236452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 453.4±47.0 °C at 760 mmHg
• Flash Point: 228.0±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-{(4-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)